Cas no 91379-75-8 (Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-)

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- is a complex organic compound characterized by its unique stereochemistry and hydroxyl and oxo groups. This compound exhibits potential applications in various fields due to its distinctive chemical properties, including its ability to interact with biological molecules. Its precise stereochemistry and functional groups make it a valuable tool for research and development in organic synthesis and biochemistry.

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- structure

91379-75-8 structure

Product Name:Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-

CAS No:91379-75-8

MF:C₂₀H₂₈O₅

MW:348.433326721191

CID:804050

PubChem ID:3035527

Update Time:2025-06-20

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- Chemical and Physical Properties

Names and Identifiers

- Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)-
- macrocalyxin C
- Kaur-16-en-18-al, 7,12,14-trihydroxy-15-oxo-, (4beta,7alpha,12alpha,14R)-
- DTXSID60919780
- 7,12,14-Trihydroxy-15-oxokaur-16-en-18-al
- 91379-75-8
- (4beta,7alpha,12alpha,14R)-7,12,14-Trihydroxy-15-oxo-kaur-16-en-18-al
- (-)-Amethystonal
- Inchi： 1S/C20H28O5/c1-10-15-11(22)7-13-19(3)6-4-5-18(2,9-21)12(19)8-14(23)20(13,16(10)24)17(15)25/h9,11-15,17,22-23,25H,1,4-8H2,2-3H3/t11-,12+,13?,14+,15?,17-,18+,19+,20?/m0/s1
- InChI Key： STHPHTFJMBGODJ-NAIPUUETSA-N
- SMILES： O[C@@H]1C[C@@H]2[C@](C=O)(C)CCC[C@@]2(C)C2C[C@@H](C3C(=C)C(C21[C@H]3O)=O)O

Computed Properties

Exact Mass: 348.193674
Monoisotopic Mass: 348.193674
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 659
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 94.8

Experimental Properties

Density: 1.29
Boiling Point: 555.4°Cat760mmHg
Flash Point: 303.7°C
Refractive Index: 1.592
PSA: 94.83000
LogP: 1.24580

Kaur-16-en-18-al,7,12,14-trihydroxy-15-oxo-, (4b,7a,12a,14R)- Pricemore >>

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